molecular formula C10H6INO4 B8601105 2-[(Iodoacetyl)oxy]-1H-isoindole-1,3(2H)-dione CAS No. 185244-35-3

2-[(Iodoacetyl)oxy]-1H-isoindole-1,3(2H)-dione

Cat. No.: B8601105
CAS No.: 185244-35-3
M. Wt: 331.06 g/mol
InChI Key: FJBKCPWQERWYCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(Iodoacetyl)oxy]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C10H6INO4 and its molecular weight is 331.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

185244-35-3

Molecular Formula

C10H6INO4

Molecular Weight

331.06 g/mol

IUPAC Name

(1,3-dioxoisoindol-2-yl) 2-iodoacetate

InChI

InChI=1S/C10H6INO4/c11-5-8(13)16-12-9(14)6-3-1-2-4-7(6)10(12)15/h1-4H,5H2

InChI Key

FJBKCPWQERWYCC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)OC(=O)CI

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Hydroxyphthalimide (1.4 g, 8.7 mmol), iodoacetic acid (1.6 g, 8.7 mmol) and DCC (1.7 g, 8.7 mmol) were added to dry EtOAc (250 mL), and the mixture was stirred for 5 hours at room temperature. The reaction mixture was then filtered, the filtrate was dried, and the residue was crystallized from ethanol to give a white solid (2.15 g, 75%), m.p. 120° C.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Yield
75%

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